Cas no 1025509-12-9 (2-chloro-N4-ethylpyridine-3,4-diamine)

• Product Name: 2-chloro-N4-ethylpyridine-3,4-diamine
• CAS No: 1025509-12-9
• MF: C₇H₁₀ClN₃
• MW: 171.627399921417
• MDL: MFCD02670925
• CID: 829598
• PubChem ID: 24904122
• Update Time: 2024-11-04

2-chloro-N4-ethylpyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N4-ethylpyridine-3,4-diamine
• 2-Chloro-N⁴-ethyl-3,4-pyridinediamine
• 1,6-Bis(2,3-epoxypropoxy)hexane
• 1,6-Bis(oxiran-2-ylmethoxy)hexane
• 2,2'-[1,6-hexanediylbis(oxymethylene)]dioxirane
• 2-chloro-N4-ethyl-6-trifluoromethyl-pyrimidine-4,5-diamine
• 2-chloro-N4-ethyl-pyridine-3,4-diamine
• AC1L3AL8
• AC1Q58XC
• CTK8D6162
• Oxirane, 2,2'-(1,6-hexanediylbis(oxymethylene))bis-
• Oxirane, 2,2'-[1,6-hexanediylbis(oxymethylene)]bis-
• 3,4-Pyridinediamine, 2-chloro-N4-ethyl-
• AC-31889
• CS1185
• CS-0214883
• 2-chloro-N4-ethylpyridine-3,4-diamin
• EN300-2009497
• SCHEMBL3448086
• DA-26367
• AKOS006276626
• MFCD02670925
• 2-chloro-4-N-ethylpyridine-3,4-diamine
• 1025509-12-9
• SSKAATGTQVWBEN-UHFFFAOYSA-N
• 2-chloro-N4-ethyl-3,4-Pyridinediamine

• MDL： MFCD02670925
• Inchi： 1S/C7H10ClN3/c1-2-10-5-3-4-11-7(8)6(5)9/h3-4H,2,9H2,1H3,(H,10,11)
• InChI Key： SSKAATGTQVWBEN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CN=1)NCC)N

Computed Properties

• Exact Mass: 171.0563250g/mol
• Monoisotopic Mass: 171.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives